Cas no 898419-50-6 (N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898419-50-6
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 5976889
• PubChem ID: 7286826
• Update Time: 2025-05-19

N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• N-benzyl-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
• N-benzyl-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• F2580-0746
• AKOS024662075
• 898419-50-6
• AB00679813-01

• Inchi： 1S/C23H19N3O3/c27-21(24-15-17-7-2-1-3-8-17)16-25-13-14-26(23(29)22(25)28)20-12-6-10-18-9-4-5-11-19(18)20/h1-14H,15-16H2,(H,24,27)
• InChI Key： HSNCBNYGDKOHGK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C=CN(C2=C3C(C=CC=C3)=CC=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 385.14264148g/mol
• Monoisotopic Mass: 385.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Introduction to N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 898419-50-6)

N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898419-50-6, represents a fascinating example of the intricate molecular architecture that modern drug discovery often involves. The presence of multiple functional groups, including benzyl, naphthalenyl, and pyrazinone moieties, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural complexity of N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide is not merely a testament to the ingenuity of synthetic chemists but also highlights its potential biological activity. The compound’s framework incorporates elements that are known to interact favorably with biological targets, such as enzymes and receptors. Specifically, the pyrazinone core is a well-documented scaffold in drug development due to its ability to modulate various biological pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, pyrazinone derivatives have emerged as particularly versatile molecules. The incorporation of a benzyl group in N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide not only enhances its solubility but also provides a handle for further derivatization. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter a molecule’s pharmacological profile.

The naphthalenyl moiety in the compound’s structure adds another layer of complexity and potential functionality. Naphthalene derivatives are known for their broad spectrum of biological activities and have been extensively studied for their roles in various diseases. The combination of naphthalenyl and pyrazinone units in N-benzyl-2-4-(naphthalen-1-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide suggests that it may exhibit unique interactions with biological targets compared to simpler analogs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of multiple reactive sites allows for diverse chemical transformations, making it an attractive building block for drug discovery efforts. Researchers have leveraged similar scaffolds to develop inhibitors targeting enzymes involved in inflammatory pathways and metabolic disorders.

Recent studies have begun to explore the pharmacological properties of N-benzyl-substituted pyrazinones. These investigations have revealed that such compounds can exhibit potent activity against various disease-related targets. For instance, derivatives with similar structures have shown promise in preclinical models as inhibitors of kinases and other enzymes implicated in cancer progression. The< strong>naphthalenyl group further contributes to this potential by influencing the molecule’s electronic properties and binding affinity.

The synthesis of N-benzyl-2-4-(naphthalen-1-y)-l]-2,l]-3-dioxo-l]-l]-l]-tetrahydropyrazin-l]-l]-l]-l] acetamide is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled chemists to construct such complex molecules with increasing precision. Techniques such as multi-step organic synthesis combined with advanced purification methods are essential for obtaining the desired product in adequate quantities for further studies.

In conclusion,N-benzyl-l] -l] -l] -l] -l] -l] -l] -l] -l] -l] l] l] l] l] l] l] l] l] 50-l6 holds significant promise as a pharmacological tool and a synthetic intermediate. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this class of compounds，it is likely that N-benzyl-l]-[N-[naphthalen-ly))-ll,l]-dioxol]]ll[[ll[l]]]]]]]]]]]] acetamide will play an increasingly important role in the development of novel therapeutics.